Cas no 58821-96-8 (Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl-)

Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl- structure
58821-96-8 structure
Product Name:Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl-
CAS No:58821-96-8
MF:C25H50N2O4
MW:442.675508022308
CID:367829
PubChem ID:329759736
Update Time:2025-07-12

Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl-
    • N-heptyl-2-[3-[2-[heptyl(methyl)amino]-2-oxoethoxy]-2,2-dimethylpropoxy]-N-methylacetamide
    • ETH 149
    • Lithium ionophore I
    • N,N'-Diheptyl-N,N',5,5-tetramethyl-3,7-dioxa-nonandiamid
    • N,N'-Diheptyl-N,N',5,5-tetramethyl-3,7-dioxanonanediamide
    • n-Heptyl-2-(3-(2-[heptyl(methyl)amino]-2-oxoethoxy)-2,2-dimethylpropoxy)-N-methylacetamide
    • N-Heptyl-2-{3-[(heptylmethylcarbamoyl)methoxy]-2,2-dimethylpropoxy}-N-methylacetamide
    • DTXSID00347583
    • SCHEMBL2589535
    • WAPYYUBRXJPGKE-UHFFFAOYSA-N
    • N-Heptyl-2-(3-[(heptylmethylcarbamoyl)methoxy]-2,2-dimethylpropoxy)-N-methylacetamide
    • N,N'-diheptyl-N,N',5,5'-tetramethyl-3,7-dioxanonanediamide
    • 58821-96-8
    • ETH 149, N,N
    • I,5,5-tetramethyl-3,7-dioxanonanediamide
    • n-Heptyl-2-(3-(2-[heptyl(methyl)amino]-2-oxoethoxy)-2,2-dimethylpropoxy)-N-methylacetamide #
    • Lithium ionophore I, Selectophore(TM), function tested
    • I-Diheptyl-N,N
    • FT-0718233
    • 2,2'-(2,2-dimethylpropane-1,3-diyl)bis(oxy)bis(N-heptyl-N-methylacetamide)
    • MDL: MFCD00042949
    • Inchi: 1S/C25H50N2O4/c1-7-9-11-13-15-17-26(5)23(28)19-30-21-25(3,4)22-31-20-24(29)27(6)18-16-14-12-10-8-2/h7-22H2,1-6H3
    • InChI Key: WAPYYUBRXJPGKE-UHFFFAOYSA-N
    • SMILES: O(CC(N(C)CCCCCCC)=O)CC(C)(C)COCC(N(C)CCCCCCC)=O

Computed Properties

  • Exact Mass: 442.37700
  • Monoisotopic Mass: 442.37705808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.08000
  • LogP: 4.90340

Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C

Acetamide,2,2'-[(2,2-dimethyl-1,3-propanediyl)bis(oxy)]bis[N-heptyl-N-methyl- Pricemore >>

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